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Cat. No.: B15551490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Oxo-6Z-dodecenoyl-CoA is an intermediate in the mitochondrial beta-oxidation of

unsaturated fatty acids, specifically the metabolism of dodecenoic acid with a cis double bond

at the sixth carbon. The breakdown of this intermediate is catalyzed by the enzyme 3-ketoacyl-

CoA thiolase (also known as beta-ketothiolase), which cleaves the molecule into a shorter acyl-

CoA and acetyl-CoA. Inhibition of 3-ketoacyl-CoA thiolase activity is a key strategy for

modulating fatty acid oxidation, a pathway implicated in various metabolic diseases and

ischemic conditions. These application notes provide an overview of techniques and protocols

to study the inhibition of 3-ketoacyl-CoA thiolase activity, with a focus on intermediates like 3-
Oxo-6Z-dodecenoyl-CoA.

Metabolic Pathway of 6Z-Dodecenoic Acid
The beta-oxidation of 6Z-dodecenoic acid requires a set of auxiliary enzymes in addition to the

core beta-oxidation enzymes to handle the cis double bond. The pathway involves the

conversion of the cis double bond to a trans configuration, allowing the core enzymes to

proceed. The final thiolytic cleavage of the resulting 3-oxoacyl-CoA is the step of interest for

inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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